Cas no 1804388-65-5 (2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1804388-65-5
• MF: C₈H₅BrF₃N₃O
• MW: 296.044010877609
• CID: 4930001
• Update Time: 2025-08-05

2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF3N3O/c9-7-1-6(16-8(10,11)12)4(2-13)5(3-14)15-7/h1H,3,14H2
• InChI Key： OKYBYBHERTVHPL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.7
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804388-65-5)

2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine, identified by the CAS number 1804388-65-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its aminomethyl, bromo, cyano, and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical reactions, such as condensation, alkylation, and coupling reactions. This functional group is particularly useful in the synthesis of more complex molecules, including peptidomimetics and other bioactive compounds. The presence of the bromo atom at the 6-position provides another reactive site for further derivatization, enabling the construction of diverse chemical libraries for high-throughput screening.

The cyano group at the 3-position adds a polar character to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the trifluoromethoxy group at the 4-position introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many drug candidates. These structural elements collectively make 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine a versatile building block for medicinal chemists.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and central nervous system (CNS) effects. The specific arrangement of substituents in 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine may confer unique properties that make it particularly suitable for certain therapeutic applications.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of kinase activity is associated with various diseases, including cancer. Pyridine derivatives have been extensively explored as kinase inhibitors due to their ability to bind to the ATP-binding pocket of these enzymes. The combination of an aminomethyl group and other electron-withdrawing groups in 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine could potentially enhance its binding affinity and selectivity against specific kinases.

Another exciting application of this compound is in the field of immunotherapy. Recent research has highlighted the importance of modulating immune responses in treating diseases such as cancer and autoimmune disorders. Pyridine-based compounds have been shown to interact with various immune cells and signaling pathways, making them attractive candidates for immunotherapeutic agents. The structural features of 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine may enable it to modulate immune responses by interacting with receptors or enzymes involved in immune regulation.

The synthesis of 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine involves several key steps that highlight its complexity as a molecular entity. The introduction of the aminomethyl group typically requires nucleophilic substitution reactions, while the addition of the bromo, cyano, and trifluoromethoxy groups often involves halogenation and etherification reactions. These synthetic strategies require careful optimization to ensure high yields and purity.

In conclusion, 2-(Aminomethyl)-6-bromo-3-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804388-65-5) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable scaffold for drug discovery, particularly in areas such as kinase inhibition and immunotherapy. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing novel therapeutics.